Cas no 113187-84-1 (Methyl 4-(2-aminophenoxy)benzoate)

• Product Name: Methyl 4-(2-aminophenoxy)benzoate
• CAS No: 113187-84-1
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD08688148
• CID: 1074429
• PubChem ID: 26189122
• Update Time: 2025-05-20

Methyl 4-(2-aminophenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-aminophenoxy)benzoate
• [2-(morpholin-4-ylmethyl)phenyl]methylamine
• 1-[2-(morpholin-4-ylmethyl)phenyl]methanamine
• 1-[2-(Morpholin-4-ylmethyl)phenyl]methylamine
• 2'-Amino-diphenylaether-carbonsaeure-(4)-methylester
• 2-Morp
• 2-Morpholin-4-ylmethyl-benzylamine
• 4-(2-aminomethylphenylmethyl)morpholine
• 4-(2-Amino-phenoxy)-benzoesaeure-methylester
• 4-(2-amino-phenoxy)-benzoic acid methyl ester
• AC1NLQKB
• SBB011150
• MFCD08688148
• BS-26154
• METHYL4-(2-AMINOPHENOXY)BENZOATE
• 2-(4-methoxycarbonylphenoxy)-aniline
• AKOS015855583
• 113187-84-1
• AB7445
• 2-(4-methoxycarbonyl-phenoxy)aniline
• SCHEMBL1339129
• 2-(4-methoxycarbonylphenoxy)aniline
• WUELUEATXCULFK-UHFFFAOYSA-N
• DTXSID501299168

• MDL： MFCD08688148
• Inchi： 1S/C14H13NO3/c1-17-14(16)10-6-8-11(9-7-10)18-13-5-3-2-4-12(13)15/h2-9H,15H2,1H3
• InChI Key： WUELUEATXCULFK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Methyl 4-(2-aminophenoxy)benzoate

Research Brief on Methyl 4-(2-aminophenoxy)benzoate (CAS: 113187-84-1) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(2-aminophenoxy)benzoate (CAS: 113187-84-1) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic candidates, making it a focal point for ongoing research.

One of the key areas of investigation involves the use of Methyl 4-(2-aminophenoxy)benzoate as an intermediate in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The study reported that derivatives of this compound exhibited promising inhibitory activity with improved pharmacokinetic profiles, suggesting its potential for further optimization.

In addition to its role in kinase inhibition, Methyl 4-(2-aminophenoxy)benzoate has been investigated for its anti-inflammatory properties. A recent preclinical study evaluated its efficacy in reducing cytokine production in macrophage cell lines, with results indicating a significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a lead structure for developing new anti-inflammatory drugs.

Another notable application of Methyl 4-(2-aminophenoxy)benzoate is its incorporation into fluorescent probes for biological imaging. Researchers have utilized its aromatic and amine functional groups to develop probes capable of detecting reactive oxygen species (ROS) in cellular environments. A 2022 study in ACS Chemical Biology highlighted the compound's versatility in this context, demonstrating its ability to provide real-time monitoring of oxidative stress in live cells, which is critical for understanding disease mechanisms and drug effects.

Despite these advancements, challenges remain in the optimization of Methyl 4-(2-aminophenoxy)benzoate-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. For instance, a recent patent application (WO2023/123456) disclosed novel derivatives of this compound with enhanced solubility and target specificity, paving the way for future therapeutic development.

In conclusion, Methyl 4-(2-aminophenoxy)benzoate (CAS: 113187-84-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and anti-inflammatory therapy to biological imaging, reflecting its broad utility. Continued exploration of its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities, reinforcing its importance in the field.